Cas no 402822-99-5 (Quinoline, 1-acetyl-1,2-dihydro-4-methyl- (9CI))

Quinoline,  1-acetyl-1,2-dihydro-4-methyl-  (9CI) structure
402822-99-5 structure
Product name:Quinoline, 1-acetyl-1,2-dihydro-4-methyl- (9CI)
CAS No:402822-99-5
MF:C12H13NO
MW:187.237723112106
CID:925567
PubChem ID:45119472

Quinoline, 1-acetyl-1,2-dihydro-4-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 1-acetyl-1,2-dihydro-4-methyl- (9CI)
    • 402822-99-5
    • 1-(4-methylquinolin-1(2H)-yl)ethanone
    • GTILEMNEKQIPMY-UHFFFAOYSA-N
    • SCHEMBL2193457
    • 1-N-acetyl-4-methyl-1,2-dihydroquinoline
    • Quinoline, 1-acetyl-1,2-dihydro-4-methyl- (9CI)
    • Inchi: InChI=1S/C12H13NO/c1-9-7-8-13(10(2)14)12-6-4-3-5-11(9)12/h3-7H,8H2,1-2H3
    • InChI Key: GTILEMNEKQIPMY-UHFFFAOYSA-N
    • SMILES: CC1=CCN(C2=CC=CC=C12)C(=O)C

Computed Properties

  • Exact Mass: 187.1
  • Monoisotopic Mass: 187.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 20.3A^2

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